10.1039/B920633G | Solid-state dye-sensitized solar cells using polymerized ionic liquid electrolyte with platinum-free counter electrode

Solid-state dye-sensitized solar cells using polymerized ionic liquid electrolyte with platinum-free counter electrode

Physical Chemistry Chemical Physics Pub Date: 2010-01-28 DOI: 10.1039/B920633G

Abstract

A polymerized ionic liquid electrolyte and platinum-free counter electrode are employed for solid-state DSSCs. We are able to prepare a thin polymer electrolyte layer on nanocrystalline TiO₂ in order to reduce the cell resistance. In addition, an electron conductive polymer (PEDOT/PSS) or a single-wall carbon nanotube gel is used with the cell as an inexpensive counter electrode instead of platinum. The overall photon-to-current conversion efficiency was 3.7% in this study.

Solid-state dye-sensitized solar cells using polymerized ionic liquid electrolyte with platinum-free counter electrode

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Journal Name：Physical Chemistry Chemical Physics

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